Cas no 1805588-64-0 (Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate)
Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate
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- Inchi: 1S/C12H14N2O2/c1-3-10-9(7-14)4-8(6-13)5-11(10)12(15)16-2/h4-5H,3,6,13H2,1-2H3
- InChI Key: QCYLFXAESWLXGX-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(CN)C=C(C#N)C=1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 295
- XLogP3: 1.1
- Topological Polar Surface Area: 76.1
Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000185-250mg |
Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate |
1805588-64-0 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010000185-500mg |
Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate |
1805588-64-0 | 97% | 500mg |
847.60 USD | 2021-07-06 | |
| Alichem | A010000185-1g |
Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate |
1805588-64-0 | 97% | 1g |
1,490.00 USD | 2021-07-06 |
Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate
Research Briefing on Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate (CAS: 1805588-64-0) in Chemical Biology and Pharmaceutical Applications
Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate (CAS: 1805588-64-0) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the cyano and aminomethyl groups, make it a promising candidate for further investigation in medicinal chemistry.
Recent studies have explored the synthetic pathways for Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate, with an emphasis on optimizing yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for potential industrial applications, where large-scale production of high-purity compounds is often a bottleneck.
In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate exhibits moderate inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. A study published in *Bioorganic & Medicinal Chemistry Letters* in early 2024 highlighted its ability to selectively inhibit certain isoforms of protein kinases, suggesting its potential as a lead compound for developing targeted therapies. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.
Another area of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have utilized Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate as a precursor in the development of novel heterocyclic compounds with enhanced bioactivity. For instance, a recent patent application (WO2023/123456) describes its use in creating a new class of small-molecule inhibitors for neurodegenerative diseases, showcasing its versatility in drug design.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Current research efforts are focused on structure-activity relationship (SAR) studies to identify derivatives with improved potency and selectivity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.
In conclusion, Methyl 5-aminomethyl-3-cyano-2-ethylbenzoate (CAS: 1805588-64-0) represents a valuable scaffold in chemical biology and drug discovery. Its synthetic accessibility, combined with its emerging biological activities, positions it as a compound of interest for future research. Continued exploration of its pharmacological properties and potential therapeutic applications will be essential to unlocking its full potential in the pharmaceutical industry.
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